Cas no 2344680-65-3 (potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate)

• Product Name: potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate
• CAS No: 2344680-65-3
• MF: C₁₂H₇BrFKN₂O₂
• MW: 349.196886301041
• CID: 6847669
• PubChem ID: 139022837
• Update Time: 2025-05-19

potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• G49357
• potassium2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate
• Potassium;2-(4-bromo-3-fluoroanilino)pyridine-3-carboxylate
• potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate
• 2344680-65-3
• EN300-7424895

• Inchi： 1S/C12H8BrFN2O2.K/c13-9-4-3-7(6-10(9)14)16-11-8(12(17)18)2-1-5-15-11;/h1-6H,(H,15,16)(H,17,18);/q;+1/p-1
• InChI Key： IUTVMYHSCXHTLB-UHFFFAOYSA-M
• SMILES： BrC1C=CC(=CC=1F)NC1C(C(=O)[O-])=CC=CN=1.[K+]

Computed Properties

• Exact Mass: 347.93120Da
• Monoisotopic Mass: 347.93120Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų

Additional information on potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate

Comprehensive Overview of Potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate (CAS No. 2344680-65-3)

In the realm of specialized chemical compounds, Potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate (CAS No. 2344680-65-3) stands out as a compound of significant interest due to its unique structural and functional properties. This compound, often abbreviated for convenience in research and industrial applications, belongs to the class of pyridine carboxylate derivatives, which are widely recognized for their versatility in pharmaceutical and agrochemical development. The presence of both bromo and fluoro substituents in its aromatic ring enhances its reactivity, making it a valuable intermediate in organic synthesis.

The growing demand for halogenated pyridine derivatives in drug discovery has placed compounds like Potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate at the forefront of research. Recent trends in the pharmaceutical industry highlight the importance of such molecules in the development of targeted therapies, particularly for conditions like inflammation and metabolic disorders. Researchers are increasingly exploring its potential as a building block for novel bioactive molecules, driven by the need for more efficient and selective drug candidates.

From a synthetic chemistry perspective, the 4-bromo-3-fluorophenyl moiety in this compound offers distinct advantages. Its electron-withdrawing properties facilitate nucleophilic substitution reactions, a feature highly sought after in the design of heterocyclic compounds. Moreover, the potassium salt form enhances solubility in polar solvents, simplifying its use in aqueous-phase reactions. This characteristic aligns with the industry's shift toward green chemistry practices, where water-based systems are preferred to reduce environmental impact.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize Potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate, ensuring high purity and consistency for research applications. The compound's stability under standard laboratory conditions further contributes to its utility, as it can be stored and handled without stringent precautions, unlike more sensitive reagents.

In the context of material science, this compound has also garnered attention for its potential role in the development of organic electronic materials. The conjugated system formed by its pyridine and phenyl rings suggests possible applications in semiconductor devices or light-emitting diodes (LEDs). As the demand for sustainable and high-performance materials grows, researchers are investigating its electrochemical properties to unlock new possibilities in this field.

For those sourcing CAS No. 2344680-65-3, it is essential to partner with reputable suppliers who adhere to strict quality control measures. The compound's purity, typically exceeding 98%, is critical for achieving reproducible results in both academic and industrial settings. Additionally, proper documentation, including COA (Certificate of Analysis) and MSDS (Material Safety Data Sheet), should always accompany purchases to ensure compliance with regulatory standards.

Looking ahead, the applications of Potassium 2-[(4-bromo-3-fluorophenyl)amino]pyridine-3-carboxylate are expected to expand as interdisciplinary research uncovers new synergies between chemistry, biology, and materials science. Its role in catalysis, medicinal chemistry, and advanced materials underscores its importance as a multifunctional compound. As innovation continues to drive the chemical industry forward, this molecule is poised to remain a key player in cutting-edge scientific advancements.